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Compound of Interest

Compound Name:
1,3-Dimethyl-1,4-

dihydroquinoxaline

Cat. No.: B11921466 Get Quote

Essential Safety and Handling Guide for 1,3-
Dimethyl-1,4-dihydroquinoxaline
Disclaimer: A specific Safety Data Sheet (SDS) for 1,3-Dimethyl-1,4-dihydroquinoxaline
(CAS No. 291757-83-0) is not readily available. The following guidance is based on the safety

profiles of structurally related compounds, including other dihydroquinoxaline and quinoxaline

derivatives. It is imperative for researchers to conduct a thorough risk assessment for their

specific experimental conditions and to handle this compound with the utmost caution,

assuming it may possess hazards similar to or greater than its analogues.

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 1,3-Dimethyl-1,4-dihydroquinoxaline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)
Based on the potential hazards of related quinoxaline compounds, which include toxicity if

swallowed, skin and eye irritation, and respiratory irritation, a comprehensive PPE strategy is

mandatory.[1][2]
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles or

Face Shield

Chemical splash

goggles compliant

with OSHA 29 CFR

1910.133 or European

Standard EN166.[2][3]

To protect against

splashes, dust, and

vapors that can cause

serious eye irritation.

[1]

Hand Protection
Chemical-Resistant

Gloves

Wear appropriate

protective gloves

(e.g., Nitrile rubber).

Inspect gloves for

integrity before use.

To prevent skin

contact, which may

cause irritation.[1][2]

[3]

Body Protection Laboratory Coat
A full-length laboratory

coat.

To protect skin and

personal clothing from

contamination.[2][3]

Respiratory Protection
NIOSH/MSHA

Approved Respirator

Use only in a well-

ventilated area. If dust

or aerosols are

generated, use a

respirator compliant

with OSHA 29 CFR

1910.134 or European

Standard EN 149.[2]

[4]

To prevent inhalation

of dust or vapors,

which may cause

respiratory tract

irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

Preparation and Engineering Controls:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemsrc.com/en/cas/1199-03-7_751324.html
https://www.fishersci.com/store/msds?partNumber=AAL0758122&productDescription=23-DIHYDRXYQUINOXALINE+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://www.chemsrc.com/en/cas/1199-03-7_751324.html
https://www.fishersci.com/store/msds?partNumber=AAL0758122&productDescription=23-DIHYDRXYQUINOXALINE+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/1199-03-7_751324.html
https://www.fishersci.com/store/msds?partNumber=AAL0758122&productDescription=23-DIHYDRXYQUINOXALINE+98+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/1199-03-7_751324.html
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://www.chemsrc.com/en/cas/1199-03-7_751324.html
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11921466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before starting, clearly label all containers with the chemical name and known hazards.

Handling the Compound:

Wear all required PPE as detailed in the table above.

Avoid the generation of dust and aerosols.[4] If handling a solid, use techniques that

minimize dust formation, such as careful scooping rather than pouring.

Do not breathe dust, vapor, mist, or gas.[4]

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling, even if gloves were worn.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][4]

The compound may be light-sensitive; store accordingly.[3]

In Case of a Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal. Avoid creating dust.[4]

Do not release the material into the environment.[4]

Disposal Plan
All waste containing 1,3-Dimethyl-1,4-dihydroquinoxaline must be treated as hazardous

waste.
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Waste Collection: Collect all waste materials, including contaminated PPE, in designated,

sealed, and clearly labeled hazardous waste containers.

Disposal Route: Dispose of the contents and the container at an approved waste disposal

plant.[1][4]

Regulatory Compliance: Adhere to all local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.

Environmental Protection: Do not empty into drains or release into the environment.[4]

Physicochemical Data
Specific experimental data for 1,3-Dimethyl-1,4-dihydroquinoxaline is limited. The following

table outlines key parameters; however, researchers should verify these properties before use.

Property Value Source

CAS Number 291757-83-0 [5]

Molecular Formula C10H12N2 [5]

Molecular Weight 160.22 g/mol [5]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Experimental Workflow Diagram
The following diagram illustrates the logical flow for safely handling 1,3-Dimethyl-1,4-
dihydroquinoxaline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23313~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:28:38~~2%203-Dimethylquinoxaline~~
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC116780250&countryCode=US&language=en
https://www.benchchem.com/product/b11921466?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01041741.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01041741.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01041741.aspx
https://www.benchchem.com/product/b11921466?utm_src=pdf-body
https://www.benchchem.com/product/b11921466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11921466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 1,3-Dimethyl-1,4-dihydroquinoxaline
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Caption: Workflow for safe handling of 1,3-Dimethyl-1,4-dihydroquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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